Cas no 1203683-54-8 (tert-butyl 3-(2-broMophenyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-broMophenyl)piperidine-1-carboxylate
• CAS No: 1203683-54-8
• MF: C₁₆H₂₂BrNO₂
• MW: 340.255383968353
• CID: 5206398
• Update Time: 2025-08-04

tert-butyl 3-(2-broMophenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-(2-BROMOPHENYL)PIPERIDINE-1-CARBOXYLATE
• 1-Piperidinecarboxylic acid, 3-(2-bromophenyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(2-broMophenyl)piperidine-1-carboxylate

• Inchi： 1S/C16H22BrNO2/c1-16(2,3)20-15(19)18-10-6-7-12(11-18)13-8-4-5-9-14(13)17/h4-5,8-9,12H,6-7,10-11H2,1-3H3
• InChI Key： ITRBRONTRUBWCP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 4
• Topological Polar Surface Area: 29.5

Additional information on tert-butyl 3-(2-broMophenyl)piperidine-1-carboxylate

tert-butyl 3-(2-bromophenyl)piperidine-1-carboxylate (CAS No. 1203683-54-8): A Comprehensive Overview

tert-butyl 3-(2-bromophenyl)piperidine-1-carboxylate (CAS No. 1203683-54-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 3-(2-bromophenyl)piperidine, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structural features, including the tert-butyl carbamate (Boc) protecting group and the brominated phenyl ring, make it an invaluable building block for the development of novel therapeutic agents.

The tert-butyl carbamate (Boc) protecting group is widely used in organic synthesis to protect the primary amine functionality of piperidine derivatives. This protecting group is easily introduced and removed under mild conditions, making it a preferred choice for multistep synthetic processes. The presence of the Boc group ensures that the amine remains unreactive during subsequent transformations, allowing for selective functionalization of other parts of the molecule.

The brominated phenyl ring in tert-butyl 3-(2-bromophenyl)piperidine-1-carboxylate provides a reactive site for further chemical modifications. The bromine atom can be readily replaced by various nucleophiles, such as amines, alcohols, or thiols, through palladium-catalyzed cross-coupling reactions. This versatility makes the compound a valuable starting material for the synthesis of complex molecules with diverse biological activities.

Recent research has highlighted the potential applications of tert-butyl 3-(2-bromophenyl)piperidine-1-carboxylate in the development of new drugs. For instance, studies have shown that piperidine derivatives with brominated phenyl substituents exhibit potent activity against various diseases, including neurodegenerative disorders and cancer. The ability to fine-tune the structure of these compounds through strategic modifications has led to the discovery of several promising lead candidates for drug development.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of tert-butyl 3-(2-bromophenyl)piperidine-1-carboxylate derivatives and evaluated their biological activities. The results demonstrated that certain analogs exhibited high affinity for specific receptors involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. These findings underscore the potential of this compound as a scaffold for developing novel therapeutic agents.

Another area of interest is the use of tert-butyl 3-(2-bromophenyl)piperidine-1-carboxylate in cancer research. Studies have shown that piperidine derivatives with brominated phenyl substituents can selectively target and inhibit key enzymes involved in cancer cell proliferation and survival. For example, a recent study published in Cancer Research reported that a derivative of tert-butyl 3-(2-bromophenyl)piperidine-1-carboxylate effectively inhibited the growth of breast cancer cells by disrupting signaling pathways critical for tumor progression.

The synthetic accessibility and functional versatility of tert-butyl 3-(2-bromophenyl)piperidine-1-carboxylate make it an attractive candidate for further exploration in medicinal chemistry. Researchers are continuously investigating new methods to optimize its synthesis and enhance its biological properties. Advances in catalytic methodologies and computational modeling have significantly accelerated the discovery and development of novel compounds derived from this scaffold.

In conclusion, tert-butyl 3-(2-bromophenyl)piperidine-1-carboxylate (CAS No. 1203683-54-8) is a highly valuable compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an essential building block for the development of new drugs targeting various diseases. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the field.